Cas no 64461-67-2 (3-Bromo-6-hydrazinylpyridazine)

• Product Name: 3-Bromo-6-hydrazinylpyridazine
• CAS No: 64461-67-2
• MF: C₄H₅BrN₄
• MW: 189.013298749924
• MDL: MFCD12198225
• CID: 389768
• PubChem ID: 22460691
• Update Time: 2025-05-20

3-Bromo-6-hydrazinylpyridazine Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone, 6-bromo-, hydrazone
• (6-bromopyridazin-3-yl)hydrazine
• 3-BROMO-6-HYDRAZINYLPYRIDAZINE
• Pyridazine, 3-bromo-6-hydrazinyl-
• 3-Bromo-6-hydrazinylpyridazine

• MDL： MFCD12198225
• Inchi： 1S/C4H5BrN4/c5-3-1-2-4(7-6)9-8-3/h1-2H,6H2,(H,7,9)
• InChI Key： JLKIAAKYEACQJX-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(N=N1)NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 88.6
• Topological Polar Surface Area: 63.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

Additional information on 3-Bromo-6-hydrazinylpyridazine

3-Bromo-6-Hydrazinylpyridazine: A Comprehensive Overview

3-Bromo-6-hydrazinylpyridazine, also known by its CAS registry number CAS No. 64461-67-2, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its pyridazine ring system, which is a six-membered ring containing two nitrogen atoms at positions 1 and 2. The substitution pattern of this molecule includes a bromine atom at position 3 and a hydrazine group (-NH-NH2) at position 6, making it a unique derivative with potential applications in drug design and chemical synthesis.

The synthesis of 3-bromo-6-hydrazinylpyridazine involves a series of carefully controlled reactions, often starting from pyridazine derivatives. One common approach is the nucleophilic substitution of bromine atoms on the pyridazine ring, followed by the introduction of the hydrazine group through a coupling reaction or reductive amination. The exact synthetic pathway may vary depending on the starting materials and reaction conditions, but the key challenge lies in maintaining the stability of the pyridazine ring while introducing functional groups at specific positions.

Recent studies have highlighted the potential of 3-bromo-6-hydrazinylpyridazine as a building block for constructing bioactive molecules. For instance, researchers have explored its use in designing inhibitors for various enzymes, including kinases and proteases, which are critical targets in cancer therapy. The hydrazine group in this compound serves as a versatile nucleophile, enabling it to form bonds with carbonyl-containing compounds such as aldehydes and ketones. This property makes it an attractive candidate for click chemistry and other modular synthesis strategies.

In addition to its role in drug discovery, 3-bromo-6-hydrazinylpyridazine has also been investigated for its applications in materials science. For example, it has been used as a precursor for synthesizing coordination polymers and metal-organic frameworks (MOFs). These materials exhibit unique properties such as high surface area, porosity, and catalytic activity, making them promising candidates for gas storage, sensing, and catalysis.

The physical properties of 3-bromo-6-hydrazinylpyridazine are also worth noting. It is typically a crystalline solid with a melting point around 200°C. Its solubility in common solvents varies depending on the solvent's polarity; it is more soluble in polar solvents such as DMF and DMSO compared to non-polar solvents like hexane or dichloromethane. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From an environmental perspective, the ecological impact of 3-bromo-6-hydrazinylpyridazine remains an area of active research. While there is no direct evidence suggesting that this compound poses significant risks to aquatic or terrestrial ecosystems, its persistence and bioaccumulation potential need to be carefully evaluated. Regulatory agencies around the world are increasingly emphasizing the importance of green chemistry principles in compound design to minimize environmental footprints.

In conclusion, 3-bromo-6-hydrazinylpyridazine, with its unique structure and functional groups, represents a valuable molecule with diverse applications across multiple disciplines. Its role as a building block in drug discovery and materials science underscores its importance in contemporary chemical research. As new synthetic methods and applications continue to emerge, this compound will undoubtedly remain a focal point for scientists seeking innovative solutions to complex problems.